Cas no 911218-08-1 (1-(2-fluoro-5-methylphenyl)ethan-1-ol)

• Product Name: 1-(2-fluoro-5-methylphenyl)ethan-1-ol
• CAS No: 911218-08-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 4664819
• PubChem ID: 20785287
• Update Time: 2025-07-18

1-(2-fluoro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8251516
• 911218-08-1
• 1-(2-fluoro-5-methylphenyl)ethanol
• 1-(2-fluoro-5-methylphenyl)ethan-1-ol
• EN300-122257
• AT30122
• AKOS012083869
• CS-0225007

• Inchi： 1S/C9H11FO/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7,11H,1-2H3
• InChI Key： URFIFPHJQPTBGO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluoro-5-methylphenyl)ethan-1-ol

Introduction to 1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 911218-08-1)

1-(2-fluoro-5-methylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 911218-08-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This organic molecule, featuring a fluoro-substituted aromatic ring and an ethanol side chain, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of a fluorine atom at the 2-position and a methyl group at the 5-position of the phenyl ring imparts unique electronic and steric characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The compound belongs to the class of aromatic alcohols, which are widely explored in the synthesis of bioactive molecules. The fluoro group, in particular, is a well-documented pharmacophore in drug design, known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In contrast, the methyl group contributes to steric hindrance and can influence the conformational flexibility of the molecule. Together, these substituents create a balanced profile that is attractive for further chemical optimization.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the potential of such compounds in various biological assays. The structural motif of 1-(2-fluoro-5-methylphenyl)ethan-1-ol has been investigated for its interactions with biological targets, including enzymes and receptors relevant to human health. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The ethanol side chain provides a reactive site for further functionalization, allowing chemists to introduce additional modifications that could enhance its biological activity or improve its pharmacological profile. For instance, derivatization at the hydroxyl group or the aromatic ring could lead to novel analogs with improved solubility, bioavailability, or target specificity.

In the context of modern drug discovery, the synthesis of fluorinated aromatic compounds remains a hot topic due to their prevalence in approved drugs. The synthetic pathways for 1-(2-fluoro-5-methylphenyl)ethan-1-ol have been optimized to ensure high yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods. These synthetic strategies are crucial for enabling scalable production, which is essential for preclinical and clinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals and specialty chemicals, where similar motifs are known to exhibit desirable properties. Additionally, the compound's stability under various conditions makes it a candidate for industrial applications that require robust chemical behavior.

As research continues to uncover new biological targets and therapeutic needs, compounds like 1-(2-fluoro-5-methylphenyl)ethan-1-ol will continue to be scrutinized for their potential contributions. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize the therapeutic promise of such molecules. The integration of experimental data with computational modeling will provide deeper insights into their mechanism of action and optimize their design for clinical efficacy.

The future directions for this compound may include exploring its role in treating neurological disorders, where fluorinated aromatic compounds have shown promise. Additionally, investigating its interactions with inflammatory pathways could open new avenues for developing anti-inflammatory agents. The flexibility offered by its structure allows for diverse modifications that can be tailored to specific therapeutic goals.

In conclusion,1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 911218-08-1) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of substituents makes it a versatile scaffold with broad applications across multiple therapeutic areas. As research progresses, this compound is poised to play a significant role in developing next-generation therapeutics that address unmet medical needs.